Cas no 2137722-65-5 (Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-
• CAS No: 2137722-65-5
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 5286870
• Update Time: 2025-07-15

Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C9H15BrO/c1-8(2)5-9(6-10)3-4-11-7-9/h1,3-7H2,2H3
• InChI Key： NFTZCRRGTUGPKW-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(CC(C)=C)C1

Additional information on Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl)-

Introduction to Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) and Its Significance in Modern Chemical Research

Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl), with the CAS number 2137722-65-5, represents a compound of considerable interest in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic compound, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules. The presence of both bromomethyl and allyl substituents in its molecular structure endows it with remarkable synthetic utility, making it a valuable intermediate in the construction of more complex chemical entities.

The compound's structure consists of a tetrahydropyran core, which is a saturated derivative of furan, further functionalized with a bromomethyl group at the 3-position and an allyl group at the same position. This specific arrangement facilitates diverse chemical transformations, including nucleophilic additions, cross-coupling reactions, and cyclization processes. Such reactions are pivotal in the synthesis of pharmacologically relevant molecules, where precise control over regioselectivity and stereoselectivity is often required.

In recent years, there has been a growing emphasis on the development of sustainable and efficient synthetic methodologies in the pharmaceutical industry. Furan derivatives, including 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) furan, have emerged as key players in this domain due to their ability to serve as versatile building blocks. The compound's dual functionality allows for rapid diversification of molecular structures, enabling chemists to explore new chemical space with greater ease. This has been particularly evident in the synthesis of kinase inhibitors, which are critical targets in oncology research.

One of the most compelling aspects of Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) is its role as a precursor in the preparation of antimicrobial agents. The bromomethyl moiety can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. These modified derivatives have shown promise in combating resistant bacterial strains, highlighting the importance of this compound in addressing global health challenges. Furthermore, its structural motif is reminiscent of natural products found in microbial ecosystems, suggesting potential applications in drug discovery programs inspired by nature.

The allyl group present in the molecule also contributes to its synthetic appeal. Allylic positions are known to be reactive sites for various coupling reactions, including Suzuki-Miyaura and Heck couplings, which are fundamental transformations in modern organic synthesis. These reactions allow for the introduction of aryl or vinyl groups into the molecular framework, expanding the library of possible derivatives. Such modifications can fine-tune pharmacological properties such as solubility, bioavailability, and target affinity.

Recent advances in computational chemistry have further enhanced our understanding of how Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) behaves under different reaction conditions. Molecular modeling studies have revealed insights into its reactivity patterns and predicted novel synthetic pathways. These computational approaches complement traditional experimental methodologies by providing rapid screening of potential reaction outcomes before costly laboratory trials are conducted. This synergy between theory and practice has accelerated the discovery process significantly.

The pharmaceutical industry's demand for innovative therapeutic agents continues to drive research into novel heterocyclic compounds like Furan derivatives. The structural complexity and functional diversity offered by compounds such as 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) furan make them indispensable tools for medicinal chemists seeking to develop next-generation drugs. By leveraging their unique reactivity profiles, researchers can design molecules with tailored biological activities aimed at treating a wide range of diseases.

In conclusion,Furan, 3-(bromomethyl)tetrahydro-3-(2-methyl-2-propen-1-yl) stands out as a compound with immense potential across multiple domains of chemical research. Its structural features enable diverse synthetic manipulations that are crucial for developing new drugs and materials. As our understanding of its properties continues to evolve through both experimental and computational investigations,this molecule will undoubtedly remain at forefronts innovation well into future.